1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-2-(isobutylthio)-1H-imidazole
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Description
1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-2-(isobutylthio)-1H-imidazole is a useful research compound. Its molecular formula is C19H17Cl3N2S and its molecular weight is 411.77. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Imidazole derivatives have been extensively studied for their corrosion inhibition properties. For example, Ouakki et al. (2019) explored the adsorption and corrosion inhibition effects of two imidazole derivatives on mild steel in sulphuric acid medium. Their research highlighted the high inhibition efficiency of these compounds, achieving up to 96% efficiency at certain concentrations. The study also employed quantum chemical calculations to elucidate the relationship between corrosion inhibition and global reactivity descriptors (Ouakki et al., 2019).
Antimicrobial and Antibacterial Agents
The antimicrobial and antibacterial properties of imidazole derivatives have been a subject of study. Antolini et al. (1999) investigated analogues of imidazole as potential antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA), identifying key structural features necessary for biological activity (Antolini et al., 1999).
Kinase Inhibition for Cancer Therapy
Imidazole derivatives have also been identified as inhibitors of specific kinases, which are therapeutic targets in cancer. Snow et al. (2002) discovered a new class of inhibitors for lck kinase, a protein involved in T-cell activation, indicating potential applications in cancer therapy (Snow et al., 2002).
Novel Chemotherapeutic Agents
The exploration of metal-based chemotherapy against tropical diseases has led to the synthesis of complexes involving imidazole derivatives. Navarro et al. (2000) synthesized copper complexes with imidazole derivatives, demonstrating potential as novel chemotherapeutic agents against diseases like leishmaniasis and trypanosomiasis (Navarro et al., 2000).
Synthesis and Structural Studies
Research on imidazole derivatives also encompasses their synthesis and structural analysis. Li (2004) reported on the synthesis and crystal structure of a specific imidazole derivative, contributing to the understanding of its chemical properties and potential applications in various fields (Li, 2004).
Properties
IUPAC Name |
1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-2-(2-methylpropylsulfanyl)imidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl3N2S/c1-12(2)11-25-19-23-10-18(13-6-7-16(21)17(22)8-13)24(19)15-5-3-4-14(20)9-15/h3-10,12H,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYFORKWUCSBTI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CSC1=NC=C(N1C2=CC(=CC=C2)Cl)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl3N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.